Cas no 79549-26-1 (1-Octadecanoyl-2-acetyl-sn-glycero-3-phosphocholine)

• Product name: 1-Octadecanoyl-2-acetyl-sn-glycero-3-phosphocholine
• CAS No: 79549-26-1
• MF: C₂₈H₅₆NO₈P
• MW: 565.719910621643
• CID: 567346

1-Octadecanoyl-2-acetyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• L-A-PHOSPHATIDYLCHOLINE B-ACETYL-GAMMA-
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, in...
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
• PAF C-18
• PAF(C18)
• PC(18:0/2:0)
• 1-stearoyl-2-acetyl-sn-glycero-3-phosphocholine
• 1-octadecanoyl-2-acetyl-sn-glycero-3-phosphocholine
• 1-Stearoyl-2-acetyl-sn-glycero-3-phosphorylcholine
• LMGP01010779
• 1-octadecanoyl-2-acetyl-sn-phosphatidylcholine
• Q27145170
• (2R)-2-acetoxy-3-(stearoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 2-(Acetyloxy)-3-(octadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• (2R)-2-acetoxy-3-(octadecanoyloxy)propyl 2-
• 1-Octadecanoyl-2-acetyl-sn-glycero-3-phosphocholine

• Inchi： 1S/C28H56NO8P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-28(31)34-24-27(37-26(2)30)25-36-38(32,33)35-23-22-29(3,4)5/h27H,6-25H2,1-5H3/t27-/m1/s1
• InChI Key： ILLILTKBYHPOIA-HHHXNRCGSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(C)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 565.374
• Monoisotopic Mass: 565.374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 28
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• Surface Charge: 0
• XLogP3: 7.2

Experimental Properties

• Color/Form: 。
• Solubility: chloroform: 10 mg/mL
• PSA: 121.00000
• LogP: 7.00080
• Solubility: 。

1-Octadecanoyl-2-acetyl-sn-glycero-3-phosphocholine Security Information

• WGK Germany：3
• Storage Condition：−20°C